Cas no 953209-75-1 (2-(4-methoxyphenyl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 953209-75-1
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5933206
• PubChem ID: 16867181
• Update Time: 2025-10-31

2-(4-methoxyphenyl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• 2-(4-methoxyphenyl)-N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]acetamide
• 953209-75-1
• 2-(4-methoxyphenyl)-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)acetamide
• F2493-0726
• AKOS024651776
• 2-(4-methoxyphenyl)-N-{[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl}acetamide

• Inchi： 1S/C20H20N2O4/c1-24-17-7-3-14(4-8-17)11-20(23)21-13-16-12-19(26-22-16)15-5-9-18(25-2)10-6-15/h3-10,12H,11,13H2,1-2H3,(H,21,23)
• InChI Key： SCVPNUIMWJVULN-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(OC)C=C2)ON=1)(=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-(4-methoxyphenyl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide

Compound CAS No 953209-75-1: 2-(4-Methoxyphenyl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide

Compound CAS No 953209-75-1, also known as 2-(4-methoxyphenyl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways and its potential as a lead compound for therapeutic interventions.

The molecular structure of CAS No 953209-75-1 is characterized by the presence of a 4-methoxyphenyl group, which is a common substituent in many bioactive compounds. The 1,2-oxazole ring within the molecule adds to its stability and reactivity, making it a versatile scaffold for further functionalization. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and coupling strategies, to optimize its yield and purity.

One of the most notable aspects of CAS No 953209-75-1 is its pharmacological activity. Studies have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate receptor signaling has opened avenues for its use in treating conditions such as neurodegenerative diseases and cancer.

The synthesis of CAS No 953209-75-1 involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. The use of advanced chromatographic techniques has enabled researchers to isolate and characterize this compound with high precision. Furthermore, computational studies have provided insights into its electronic properties and interaction patterns with biological targets, enhancing our understanding of its mechanism of action.

Recent advancements in medicinal chemistry have underscored the importance of compounds like CAS No 953209-75-1 in drug design. Its structural versatility allows for easy modification to enhance bioavailability and efficacy. For instance, researchers have explored the incorporation of additional functional groups to improve its solubility and permeability, making it a more viable candidate for clinical applications.

In conclusion, CAS No 953209-75-1 represents a promising compound with a wide range of applications in both academic research and industrial settings. Its unique chemical properties, combined with cutting-edge research findings, position it as a key player in the development of novel therapeutic agents and advanced materials.